Cas no 61659-08-3 (Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)-)
61659-08-3 structure
Product Name:Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)-
CAS No:61659-08-3
MF:C13H14O2
MW:202.249063968658
CID:471023
PubChem ID:20369499
Update Time:2025-04-19
Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)-
- 2-benzyl-3-oxocyclopentane-1-carbaldehyde
- SCHEMBL11608778
- DTXSID50606258
- 61659-08-3
-
- Inchi: 1S/C13H14O2/c14-9-11-6-7-13(15)12(11)8-10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
- InChI Key: HCXNTCLLVGFZSI-UHFFFAOYSA-N
- SMILES: O=C1CCC(C=O)C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 202.09942
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
61659-08-3 (Cyclopentanecarboxaldehyde, 3-oxo-2-(phenylmethyl)-) Related Products
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 946-33-8(2-Benzylcyclohexan-1-one)
- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 1134-87-8(3-Benzyl-2,4-pentanedione)
- 1198-34-1(2-phenylcyclopentan-1-one)
- 38861-78-8(4-Isobutylacetophenone)
- 40463-09-0(4-Methyl-1-phenylpentan-3-one)
- 14996-78-2(2-phenylcycloheptan-1-one)
- 2867-63-2(2-benzylcyclopentan-1-one)
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